Cas no 40556-79-4 (Methyl 2-cyclohexylpropanoate)
Methyl 2-cyclohexylpropanoate structure
Product Name:Methyl 2-cyclohexylpropanoate
CAS No:40556-79-4
MF:C10H18O2
MW:170.248723506927
CID:2633090
PubChem ID:12294713
Update Time:2024-03-01
Methyl 2-cyclohexylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-cyclohexylpropionate
- methyl 2-cyclohexylpropanoate
- PITZXGQDFXAZIU-UHFFFAOYSA-N
- 2-cyclohexyl-propionic acid methyl ester
- Methyl 2-cyclohexylpropanoate
-
- Inchi： 1S/C10H18O2/c1-8(10(11)12-2)9-6-4-3-5-7-9/h8-9H,3-7H2,1-2H3
- InChI Key： PITZXGQDFXAZIU-UHFFFAOYSA-N
- SMILES： O(C)C(C(C)C1CCCCC1)=O
Computed Properties
- Exact Mass: 170.130679813g/mol
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3.4
Methyl 2-cyclohexylpropanoate Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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